Cas no 1094736-25-0 (4-(4-cyanophenoxy)benzene-1-sulfonamide)

• Product Name: 4-(4-cyanophenoxy)benzene-1-sulfonamide
• CAS No: 1094736-25-0
• MF: C₁₃H₁₀N₂O₃S
• MW: 274.295101642609
• CID: 6287682
• PubChem ID: 43164742
• Update Time: 2025-05-20

4-(4-cyanophenoxy)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-cyanophenoxy)benzene-1-sulfonamide
• EN300-16107090
• AKOS005924703
• 1094736-25-0

• Inchi： 1S/C13H10N2O3S/c14-9-10-1-3-11(4-2-10)18-12-5-7-13(8-6-12)19(15,16)17/h1-8H,(H2,15,16,17)
• InChI Key： WABUEBDCRICZJF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC1C=CC(C#N)=CC=1)(N)(=O)=O

Computed Properties

• Exact Mass: 274.04121336g/mol
• Monoisotopic Mass: 274.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 4-(4-cyanophenoxy)benzene-1-sulfonamide

Comprehensive Overview of 4-(4-Cyanophenoxy)benzene-1-sulfonamide (CAS No. 1094736-25-0)

4-(4-Cyanophenoxy)benzene-1-sulfonamide (CAS No. 1094736-25-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. Its unique molecular structure, featuring a sulfonamide group and a cyanophenoxy moiety, makes it a versatile intermediate for synthesizing advanced materials and bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzymes like carbonic anhydrases, which are linked to conditions such as glaucoma and cancer.

The compound’s CAS number 1094736-25-0 is a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. Its sulfonamide functional group is a hallmark of many FDA-approved drugs, driving interest in its derivatization for novel therapeutics. Recent studies highlight its role in designing selective kinase inhibitors, a hot topic in oncology research. Additionally, its cyanophenoxy component contributes to improved solubility and binding affinity, addressing common challenges in drug formulation.

From an industrial perspective, 4-(4-cyanophenoxy)benzene-1-sulfonamide is valued for its stability and compatibility with green chemistry principles. Innovations in catalytic processes have enabled its synthesis with reduced environmental impact, aligning with the growing demand for sustainable chemical production. This aligns with trends in ESG (Environmental, Social, and Governance) compliance, a priority for modern enterprises.

Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize this compound, ensuring high purity for research applications. Its molecular weight (274.28 g/mol) and logP value (indicating moderate lipophilicity) further underscore its drug-likeness, a key consideration in medicinal chemistry.

In material science, derivatives of CAS 1094736-25-0 have shown promise in organic electronics, particularly as components in OLEDs (Organic Light-Emitting Diodes). The compound’s ability to modulate electron transport properties makes it a candidate for next-generation displays and energy-efficient lighting solutions, a sector experiencing rapid growth due to IoT (Internet of Things) advancements.

For researchers sourcing this compound, understanding its storage conditions (typically 2–8°C under inert atmosphere) and handling protocols is essential to maintain stability. Suppliers often provide certificates of analysis (CoA), a detail frequently searched by quality-conscious buyers in procurement databases.

The future of 4-(4-cyanophenoxy)benzene-1-sulfonamide lies in interdisciplinary collaborations. As AI-driven drug discovery accelerates, this compound’s structural features may be optimized computationally before synthesis, reducing R&D timelines. Its relevance in precision medicine and biodegradable materials ensures it remains a focal point for innovation.